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Compound of Interest

Compound Name: GS-9191

Cat. No.: B607746 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like GS-9191 is a critical component of laboratory safety and

environmental responsibility. While a specific, publicly available Safety Data Sheet (SDS) for

GS-9191 (also known as Tegobuvir) is not readily accessible, this guide provides a framework

for its proper disposal based on general best practices for antiviral research compounds and

chemical waste management.

It is imperative to consult the official Safety Data Sheet provided by the manufacturer and your

institution's Environmental Health and Safety (EHS) guidelines before proceeding with any

disposal. The information below is intended to supplement, not replace, these primary

resources.

Key Properties of GS-9191 (Tegobuvir)
To ensure safe handling and disposal, it is essential to be aware of the known properties of GS-
9191.
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Property Value Source

Synonyms
Tegobuvir, GS-9190, GS-

333126
PubChem[1]

Physical State Solid Cayman Chemical

Molecular Formula C25H14F7N5 PubChem[1]

Molecular Weight 517.4 g/mol PubChem[1]

Solubility
Soluble in DMSO (approx. 10

mM)
Cayman Chemical

Storage -20°C Cayman Chemical

Stability ≥ 4 years at -20°C Cayman Chemical

Procedural Steps for Proper Disposal
The following step-by-step process outlines the recommended procedure for the disposal of

GS-9191 and its solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (butyl gloves are recommended when working with DMSO)[2].

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired solid GS-9191 in a dedicated, clearly labeled

hazardous waste container. The container should be sealed to prevent dust inhalation.

Solutions:

If GS-9191 is dissolved in an organic solvent like DMSO, it should be treated as a

flammable and potentially toxic liquid waste[2].

Collect the solution in a compatible, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your
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institution's EHS guidelines.

Contaminated Materials: Any materials that have come into contact with GS-9191, such as

pipette tips, gloves, and bench paper, should be collected in a designated hazardous waste

container. For sharps like needles, use a puncture-proof sharps container[3].

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "GS-9191 (Tegobuvir)".

If in solution, list all constituents, including the solvent (e.g., "GS-9191 in DMSO") and their

approximate concentrations.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated satellite accumulation

area that is under the control of laboratory personnel[4].

Ensure containers are kept closed except when adding waste[4].

Segregate waste streams to prevent incompatible materials from coming into contact.

5. Disposal Request:

Once the waste container is full, or in accordance with your institution's policies, arrange for

a hazardous waste pickup through your EHS department.

Do not dispose of GS-9191 or its solutions down the drain or in the regular trash[5].

Experimental Protocol: Decontamination of Working
Surfaces
In the event of a small spill or to decontaminate working surfaces after handling GS-9191:

Preparation: Ensure you are wearing appropriate PPE.
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Absorption: For liquid spills (e.g., GS-9191 in DMSO), absorb the spill with an inert material

such as vermiculite or sand[5].

Collection: Carefully collect the absorbent material and any contaminated debris and place it

in a sealed, labeled hazardous waste container.

Cleaning: Clean the affected area with soap and water[5].

Disposal of Cleaning Materials: Dispose of all cleaning materials (e.g., paper towels) as

hazardous waste.

Logical Workflow for GS-9191 Disposal
The following diagram illustrates the decision-making process for the proper disposal of GS-
9191.
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Caption: Logical workflow for the disposal of GS-9191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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